4-(Hydroxymethyl)thiazole-2-carboxylic acid

• Molecular Formula: C5H5NO3S
• Molecular Weight: 159.17 g/mol
• IUPAC Name: 4-(hydroxymethyl)-1,3-thiazole-2-carboxylic acid
• InChI: InChI=1S/C5H5NO3S/c7-1-3-2-10-4(6-3)5(8)9/h2,7H,1H2,(H,8,9)
• InChI Key: BTHBLFHNDLOAKK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)C(=O)O)CO

Description

4-(Hydroxymethyl)thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C5H5NO3S and its molecular weight is 159.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2M NaOH (4.58 mL, 9.16 mmol) was added to a solution of ethyl 4-(acetoxymethyl)thiazole-2-carboxylate (0.7 g, 3.05 mmol) in MeOH (3 mL) and stirred for 1 h. Acidified with 2M HCl, purified by reverse phase HPLC with aqTFA/MeOH as eluent and freeze dried to afford the sub-title compound as a white solid. Yield: 0.510 g